2-((Difluoromethyl)sulfonyl)pyridine
Overview
Description
“2-((Difluoromethyl)sulfonyl)pyridine”, also known as Difluoromethyl 2-Pyridyl Sulfone, is a reagent used in the gem-difluoroolefination of aldehydes and ketones. It is also used as a reagent in the nucleophilic difluoro(sulfonato)methylation of alcohols, N-sulfinyl imines, and halides .
Synthesis Analysis
The synthesis of “2-((Difluoromethyl)sulfonyl)pyridine” involves the gem-difluoroolefination of aldehydes and ketones . It has been found that the fluorinated sulfinate intermediate in the reaction is relatively stable, which can be observed by 19 F NMR and trapped with CH3I .
Molecular Structure Analysis
The molecular formula of “2-((Difluoromethyl)sulfonyl)pyridine” is C6H5F2NO2S. Its molecular weight is 193.17 g/mol. The InChI key is YRQNSTAWTLXCEZ-UHFFFAOYSA-N .
Chemical Reactions Analysis
“2-((Difluoromethyl)sulfonyl)pyridine” is used in the gem-difluoroolefination of aldehydes and ketones. It is also used as a reagent in the nucleophilic difluoro(sulfonato)methylation of alcohols, N-sulfinyl imines, and halides .
Physical And Chemical Properties Analysis
“2-((Difluoromethyl)sulfonyl)pyridine” is a solid substance. Its melting point is between 44-49°C .
Scientific Research Applications
Carbonyl gem-Difluoroolefination Reagent
- Scientific Field : Organic Chemistry
- Application Summary : “2-((Difluoromethyl)sulfonyl)pyridine”, also known as Difluoromethyl 2-pyridyl sulfone, is used as a robust carbonyl gem-difluoroolefination reagent . This means it is used to introduce a difluoromethyl group into a molecule, which can be useful in the synthesis of various organic compounds .
- Results or Outcomes : The outcomes of using this reagent in organic synthesis can vary greatly depending on the specific reaction conditions and the compounds being synthesized .
Nucleophilic Difluoro(sulfonato)methylation Reagent
- Scientific Field : Organic Chemistry
- Application Summary : Difluoromethyl 2-pyridyl sulfone is also used as a reagent in the nucleophilic difluoro(sulfonato)methylation of alcohols, N-sulfinyl imines, and halides . This involves the addition of a difluoro(sulfonato)methyl group to these compounds .
- Methods of Application : The reagent is used in reactions with alcohols, N-sulfinyl imines, and halides . The specific procedures and technical details are not provided in the source.
- Results or Outcomes : The outcomes of these reactions can vary depending on the specific compounds and reaction conditions .
Olefination of Ketones and Aldehydes
- Scientific Field : Organic Chemistry
- Application Summary : This compound is used in the olefination of ketones and aldehydes to form gem-difluoro olefins under basic conditions . Olefination is a process that introduces a double bond (olefin) into a molecule .
- Methods of Application : The reagent is used under basic conditions to react with ketones and aldehydes . The specific procedures and technical details are not provided in the source.
- Results or Outcomes : The outcomes of these reactions can vary depending on the specific compounds and reaction conditions .
Intermediate for Alkylation of Heterocycles
- Scientific Field : Organic Chemistry
- Application Summary : Difluoromethyl 2-pyridyl sulfone is also used as a crucial intermediate toward making 1,1-difluorinated alkyl chains for the alkylation of heterocycles . Alkylation is a process that introduces an alkyl group into a molecule .
- Methods of Application : The reagent is used as an intermediate in the synthesis of 1,1-difluorinated alkyl chains . The specific procedures and technical details are not provided in the source.
- Results or Outcomes : The outcomes of these reactions can vary depending on the specific compounds and reaction conditions .
Fluoroalkylation Methodologies
- Scientific Field : Organic Chemistry
- Application Summary : This compound is used in fluoroalkylation methodologies . Fluoroalkylation is a process that introduces a fluoroalkyl group into a molecule .
- Methods of Application : The reagent is used in various fluoroalkylation reactions . The specific procedures and technical details are not provided in the source.
- Results or Outcomes : The outcomes of these reactions can vary depending on the specific compounds and reaction conditions .
Synthetic Fluorine Chemistry
- Scientific Field : Organic Chemistry
- Application Summary : With its ready availability, ease of operation and excellent performance, the 2-PySO 2 CF 2 H reagent promises to find more applications in synthetic fluorine chemistry .
- Methods of Application : The reagent is used in various synthetic fluorine chemistry reactions . The specific procedures and technical details are not provided in the source.
- Results or Outcomes : The outcomes of these reactions can vary depending on the specific compounds and reaction conditions .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(difluoromethylsulfonyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F2NO2S/c7-6(8)12(10,11)5-3-1-2-4-9-5/h1-4,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRQNSTAWTLXCEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)S(=O)(=O)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30673044 |
Source
|
| Record name | 2-(Difluoromethanesulfonyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30673044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((Difluoromethyl)sulfonyl)pyridine | |
CAS RN |
1219454-89-3 |
Source
|
| Record name | 2-(Difluoromethanesulfonyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30673044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-difluoromethanesulfonylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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